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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445 Get Quote

Introduction
4-Acetylmorpholine, a colorless to pale yellow liquid, is a versatile organic compound with a

growing presence in the arsenal of researchers, scientists, and drug development

professionals. While it is widely recognized as a crucial intermediate in the synthesis of

agrochemicals, its utility as a specialized reaction solvent is increasingly appreciated.[1][2][3][4]

This document provides detailed application notes and protocols for the use of 4-
acetylmorpholine as a reaction solvent, highlighting its physical and chemical properties, and

providing examples of its application in organic synthesis.

Physicochemical Properties
Understanding the physical and chemical properties of a solvent is paramount to its effective

application. 4-Acetylmorpholine possesses a unique combination of characteristics that make

it a suitable medium for a variety of chemical transformations.
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Property Value Reference

CAS Number 1696-20-4

Molecular Formula C₆H₁₁NO₂

Molecular Weight 129.16 g/mol

Appearance
Clear, colorless to very slightly

yellow liquid
[2]

Melting Point 14 °C [2]

Boiling Point 240-245 °C [2]

Density 1.116 g/mL at 25 °C [2]

Flash Point >110 °C (>230 °F) [2][5]

Refractive Index (n20/D) 1.483 [2]

Water Solubility Miscible [2]

Key Applications as a Reaction Solvent
4-Acetylmorpholine's utility as a solvent stems from its high boiling point, polarity, and ability

to dissolve a wide range of organic and inorganic compounds.[3] It has found applications in

various reaction types, most notably in the synthesis of fungicides where it also serves as a key

building block.

Synthesis of Fungicides (Dimethomorph and Flumorph)
A primary application of 4-acetylmorpholine is in the industrial synthesis of the fungicides

dimethomorph and flumorph.[2] In these multi-step syntheses, it can act as both a reactant and

a solvent in certain steps, showcasing its dual functionality.

Logical Workflow for Fungicide Synthesis:
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Caption: General workflow for the synthesis of morpholine-containing fungicides.

Experimental Protocols
While specific industrial protocols are often proprietary, the following generalized procedures

illustrate how 4-acetylmorpholine can be used as a solvent in key reaction types relevant to

pharmaceutical and agrochemical synthesis.

Protocol 1: Acylation Reaction in 4-Acetylmorpholine
This protocol describes a general procedure for the acylation of a primary or secondary amine,

a common step in the synthesis of active pharmaceutical ingredients (APIs) and other fine
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chemicals.

Materials:

Amine substrate (1.0 eq)

Acyl chloride or anhydride (1.1 eq)

4-Acetylmorpholine (as solvent)

Tertiary amine base (e.g., triethylamine, 1.2 eq)

Anhydrous conditions (Nitrogen or Argon atmosphere)

Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere, add the amine substrate.

Add 4-acetylmorpholine as the solvent to achieve a desired concentration (e.g., 0.5 M). Stir

until the amine is fully dissolved.

Add the tertiary amine base to the solution.

Slowly add the acyl chloride or anhydride to the reaction mixture at room temperature. An

exotherm may be observed.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the

reaction is complete, as monitored by an appropriate technique (e.g., TLC, LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to afford the crude product.
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Purify the crude product by a suitable method (e.g., column chromatography,

recrystallization).

Experimental Workflow for Acylation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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